Cas no 802-02-8 (1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene)
802-02-8 structure
Product Name:1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene
CAS No:802-02-8
MF:C21H14BrF3
MW:403.235075473785
CID:1800409
PubChem ID:13117
Update Time:2025-04-21
1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene
- ETHYLENE, 1-BROMO-2,2-DIPHENYL-1-(alpha,alpha,alpha-TRIFLUORO-m-TOLYL)-
- 1-Bromo-2,2-diphenyl-1-(alpha,alpha,alpha-trifluoro-m-tolyl)ethylene
- DTXSID60230149
- 802-02-8
- BRN 2567481
- Stilbene, alpha'-bromo-alpha-phenyl-3-(trifluoromethyl)-
-
- Inchi: 1S/C21H14BrF3/c22-20(17-12-7-13-18(14-17)21(23,24)25)19(15-8-3-1-4-9-15)16-10-5-2-6-11-16/h1-14H
- InChI Key: QOZNDMKCOLARHB-UHFFFAOYSA-N
- SMILES: Br/C(/C1C=CC=C(C(F)(F)F)C=1)=C(/C1C=CC=CC=1)\C1C=CC=CC=1
Computed Properties
- Exact Mass: 402.023
- Monoisotopic Mass: 402.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 7.4
Experimental Properties
- Density: 1.394
- Boiling Point: 411.1°C at 760 mmHg
- Flash Point: 257.1°C
- Refractive Index: 1.593
1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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